Cas no 2229217-64-3 (4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol)
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol
- 2229217-64-3
- EN300-1916227
-
- Inchi: 1S/C10H16BrN3O/c1-14-8(6-9(11)13-14)10(12)4-2-7(15)3-5-10/h6-7,15H,2-5,12H2,1H3
- InChI Key: CTXRMCSKLFMDBN-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2(CCC(CC2)O)N)N(C)N=1
Computed Properties
- Exact Mass: 273.04767g/mol
- Monoisotopic Mass: 273.04767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.1Ų
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1916227-1g |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol |
2229217-64-3 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1916227-5g |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol |
2229217-64-3 | 5g |
$3687.0 | 2023-09-17 | ||
| Enamine | EN300-1916227-10g |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol |
2229217-64-3 | 10g |
$5467.0 | 2023-09-17 | ||
| Enamine | EN300-1916227-0.05g |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol |
2229217-64-3 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1916227-0.1g |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol |
2229217-64-3 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1916227-0.25g |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol |
2229217-64-3 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1916227-0.5g |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol |
2229217-64-3 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1916227-1.0g |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol |
2229217-64-3 | 1g |
$2516.0 | 2023-05-31 | ||
| Enamine | EN300-1916227-2.5g |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol |
2229217-64-3 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1916227-5.0g |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol |
2229217-64-3 | 5g |
$7297.0 | 2023-05-31 |
4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol
Comprehensive Overview of 4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol (CAS No. 2229217-64-3)
The compound 4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol (CAS No. 2229217-64-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclohexanol backbone and a 3-bromo-1-methyl-1H-pyrazole substituent, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its amino and hydroxyl functional groups, which are critical for hydrogen bonding and molecular interactions.
In recent years, the demand for heterocyclic compounds like 4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol has surged due to their versatility in medicinal chemistry. The presence of a bromine atom in the pyrazole ring offers opportunities for further functionalization through cross-coupling reactions, a topic frequently searched in organic synthesis forums. This compound’s CAS No. 2229217-64-3 is often queried in databases by chemists seeking reliable spectral data or synthetic protocols, highlighting its relevance in modern research.
The 1-methyl-1H-pyrazole moiety in this molecule is a common scaffold in kinase inhibitors, a hot topic in cancer therapy. Given the growing interest in targeted therapies, researchers are exploring derivatives of this compound for their potential to modulate enzyme activity. Additionally, its cyclohexanol component is structurally similar to fragments found in CNS-active drugs, sparking investigations into its neurological applications. These aspects align with trending searches on AI-driven drug design and fragment-based drug discovery.
From a synthetic perspective, 4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol poses intriguing challenges due to its stereochemistry and functional group compatibility. Laboratories focusing on asymmetric synthesis often discuss strategies to optimize its enantioselective preparation. The compound’s solubility and stability under physiological conditions are also frequently debated in pharmaceutical formulation circles, reflecting its practical importance.
Environmental and green chemistry considerations are another angle tied to this compound. With increasing regulatory pressure on halogenated intermediates, researchers are evaluating sustainable alternatives to bromine-containing precursors. However, the 3-bromo-1-methyl-1H-pyrazole unit remains indispensable for certain applications, driving innovation in catalytic bromination methods. This duality makes CAS No. 2229217-64-3 a case study in balancing efficacy and sustainability.
In summary, 4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol represents a multifaceted tool for chemists. Its intersection with drug development, agrochemicals, and methodology optimization ensures its continued relevance. As search trends show rising interest in structure-activity relationships and molecular docking, this compound’s role in advancing these fields is poised to expand.
2229217-64-3 (4-amino-4-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)